Cas no 590372-23-9 (2-Bromo-4-(trifluoromethyl)quinoline-8-carboxylic acid)

• Product Name: 2-Bromo-4-(trifluoromethyl)quinoline-8-carboxylic acid
• CAS No: 590372-23-9
• MF: C₁₁H₅BrF₃NO₂
• MW: 320.062112569809
• CID: 1091934
• PubChem ID: 11120769
• Update Time: 2025-04-20

2-Bromo-4-(trifluoromethyl)quinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(trifluoromethyl)quinoline-8-carboxylic acid
• 2-bromo-4-trifluoromethyl-8-quinolinecarboxylic acid
• AG-A-38040
• AK146193
• CTK5I6295
• KB-228764
• PC9242
• 590372-23-9
• MFCD08741363
• 2-bromo-4-(trifluoromethyl)quinoline-8-carboxylicAcid
• SB72854
• DB-251378
• SY353180
• AKOS016038805

• MDL： MFCD08741363
• Inchi： 1S/C11H5BrF3NO2/c12-8-4-7(11(13,14)15)5-2-1-3-6(10(17)18)9(5)16-8/h1-4H,(H,17,18)
• InChI Key： BLFFDHBTAVDNLS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C2C=CC=C(C(=O)O)C2=N1

Computed Properties

• Exact Mass: 318.94555
• Monoisotopic Mass: 318.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19